Cas no 1330766-15-8 (tert-butyl 3-(cyanomethyl)-3-hydroxyazetidine-1-carboxylate)

• Product Name: tert-butyl 3-(cyanomethyl)-3-hydroxyazetidine-1-carboxylate
• CAS No: 1330766-15-8
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• MDL: MFCD20230559
• CID: 4588663
• PubChem ID: 79033223
• Update Time: 2024-11-05

tert-butyl 3-(cyanomethyl)-3-hydroxyazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(cyanomethyl)-3-hydroxyazetidine-1-carboxylate
• AKOS017581161
• CS-0239513
• 1330766-15-8
• EN300-214226
• tert-butyl 3-(cyanomethyl)-3-hydroxy-azetidine-1-carboxylate
• 1-Boc-3-hydroxy-3-cyanomethylazetidine
• PS-18626
• MFCD20230559
• F86115
• tert-butyl3-(cyanomethyl)-3-hydroxyazetidine-1-carboxylate

• MDL： MFCD20230559
• Inchi： 1S/C10H16N2O3/c1-9(2,3)15-8(13)12-6-10(14,7-12)4-5-11/h14H,4,6-7H2,1-3H3
• InChI Key： WGMMMLPEBWKEGW-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(CC#N)(O)C1

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 73.6Ų

tert-butyl 3-(cyanomethyl)-3-hydroxyazetidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids